2-Chloro-N-[2-(4-fluoro-phenyl)-ethyl]-acetamide

• IUPAC Name: 2-chloro-N-[2-(4-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H11ClFNO/c11-7-10(14)13-6-5-8-1-3-9(12)4-2-8/h1-4H,5-7H2,(H,13,14)
• InChI Key: QRXAIIWZPWKFGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CCl)F
• Molecular Formula: C10H11ClFNO
• DSSTOX Substance ID: DTXSID80368372
• Molecular Weight: 215.65 g/mol
• CAS RN: 380346-60-1

Description

“2-Chloro-N-[2-(4-fluoro-phenyl)-ethyl]-acetamide” is a chemical compound. It is an important intermediate for the synthesis of pesticides, pharmaceuticals, dyes, and other fine chemicals.

Synthesis Analysis

The synthesis of “2-Chloro-N-[2-(4-fluoro-phenyl)-ethyl]-acetamide” involves several methods such as aromatic diazonium decomposition (classic Balz-Schiemann reaction), halogen exchange, and direct fluorination. A specific synthesis process involves heating under 300 psi oxygen pressure at 130-160°C for 3 hours.

Molecular Structure Analysis

In the molecular structure of “2-Chloro-N-[2-(4-fluoro-phenyl)-ethyl]-acetamide”, an intramolecular C-H⋯O hydrogen bond forms a six-membered ring. In the crystal structure, molecules are linked by intermolecular N-H⋯O hydrogen bonds, forming infinite chains along the c axis.

Scientific Research Applications

Antimicrobial Activity

Some studies have explored the antimicrobial properties of chloroacetamide compounds. For example, they have been applied on sterile paper discs to test their effectiveness against various microorganisms.

Scientific Research Reagents

Products like 2-(2-chloro-6-fluorophenyl)ethanamine, which share a similar structure, are available for scientific research, indicating that your compound could also be used as a reagent in various research applications.

Synthesis of Oxazole and Thiazole Derivatives

Chloroacetamide derivatives have been used in the synthesis of oxazole and thiazole derivatives, which are then characterized for their antimicrobial activity.

Anticancer Properties

There has been research into synthesizing novel compounds from chloroacetamide derivatives that exhibit potential anticancer properties. These studies involve screening these compounds for their effectiveness against cancer cells.

Mechanism of Action

Target of Action

It is suggested that the compound may be involved in the synthesis of antidepressant molecules . Antidepressants typically target neurotransmitter systems, including the serotonergic, noradrenergic, and dopaminergic systems .

Mode of Action

Given its potential role in the synthesis of antidepressants , it may interact with its targets to modulate neurotransmitter systems, thereby influencing mood and emotional states.

Biochemical Pathways

If it is involved in the synthesis of antidepressants , it may influence pathways related to the synthesis, release, and reuptake of neurotransmitters such as serotonin, norepinephrine, and dopamine.

Result of Action

If it is involved in the synthesis of antidepressants , its action could potentially result in the alleviation of depressive symptoms by modulating neurotransmitter systems.

Synthesis routes and methods I

Procedure details

To a solution of 4-fluorophenylethylamine (1.0 equivalent) in dried THF was added Hunig's base (DIEA)(1 equivalent). The mixture was then stirred for 3 minutes at 0° C. Thereafter, a solution of chloroacetylchloride (1.0 equivalent) in THF was added via a syringe over a period of 7 minutes. The reaction mixture was then stirred at room temperature for 1 hour after which time the reaction mixture was condensed in vacuo, quenched with water, extracted with ethyl acetate (3×) and dried over Na2SO4. After concentration in vacuo, compound 1 shown above was obtained, which was carried on further without further purification. LC/MS=M+H 216.1 at 2.18 minutes.

Synthesis routes and methods II

Procedure details

To a solution of 4-fluorophenylethylamine (1.0 equivalent) in dried THF was added Hunig's base (DIEA) (1 equivalent). The mixture was then stirred for 3 minutes at 0° C. Thereafter, a solution of chloroacetylchloride (1.0 equivalent) in THF was added via a syringe over a period of 7 minutes. The reaction mixture was then stirred at room temperature for 1 hour after which time the reaction mixture was condensed in vacuo, quenched with water, extracted with ethyl acetate (3×) and dried over Na2SO4. After concentration in vacuo, compound 1 shown above was obtained, which was carried on further without further purification. LC/MS=M+H 216.1 at 2.18 minutes.